Cas no 1008645-97-3 (N-[2-(furan-2-yl)-8-hydroxy-6-(4-methoxyphenoxy)-hexahydro-2H-pyrano[3,2-d][1,3]dioxin-7-yl]acetamide)

N-[2-(furan-2-yl)-8-hydroxy-6-(4-methoxyphenoxy)-hexahydro-2H-pyrano[3,2-d][1,3]dioxin-7-yl]acetamide structure
1008645-97-3 structure
Product Name:N-[2-(furan-2-yl)-8-hydroxy-6-(4-methoxyphenoxy)-hexahydro-2H-pyrano[3,2-d][1,3]dioxin-7-yl]acetamide
CAS No:1008645-97-3
MF:C20H23NO8
MW:405.39852643013
CID:6237232
PubChem ID:3152949
Update Time:2024-01-14

N-[2-(furan-2-yl)-8-hydroxy-6-(4-methoxyphenoxy)-hexahydro-2H-pyrano[3,2-d][1,3]dioxin-7-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(furan-2-yl)-8-hydroxy-6-(4-methoxyphenoxy)-hexahydro-2H-pyrano[3,2-d][1,3]dioxin-7-yl]acetamide
    • AKOS000649327
    • SMR000178334
    • SR-01000324722-1
    • N-((4aR,6S,7R,8R,8aS)-2-(furan-2-yl)-8-hydroxy-6-(4-methoxyphenoxy)hexahydropyrano[3,2-d][1,3]dioxin-7-yl)acetamide
    • 1008645-97-3
    • SR-01000324722
    • AKOS016064905
    • F1338-0031
    • AB00552328-06
    • N-[2-Furan-2-yl-8-hydroxy-6-(4-methoxy-phenoxy)-hexahydro-pyrano[3,2-d][1,3]dioxin-7-yl]-acetamide
    • N-[2-(furan-2-yl)-8-hydroxy-6-(4-methoxyphenoxy)-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]acetamide
    • MLS000559277
    • CHEMBL1309316
    • BAS 05947636
    • HMS2540H06
    • Inchi: 1S/C20H23NO8/c1-11(22)21-16-17(23)18-15(10-26-19(29-18)14-4-3-9-25-14)28-20(16)27-13-7-5-12(24-2)6-8-13/h3-9,15-20,23H,10H2,1-2H3,(H,21,22)
    • InChI Key: FZTOEUGLHWUWKI-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C2C1COC(C1=CC=CO1)O2)O)NC(C)=O)OC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 405.14236669g/mol
  • Monoisotopic Mass: 405.14236669g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 555
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 109Ų

N-[2-(furan-2-yl)-8-hydroxy-6-(4-methoxyphenoxy)-hexahydro-2H-pyrano[3,2-d][1,3]dioxin-7-yl]acetamide Pricemore >>

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